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Compound of Interest

Compound Name: DC-SX029

Cat. No.: B382137 Get Quote

Essential Safety and Handling Guide for DC-
SX029
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of DC-SX029. Our goal is to furnish laboratory personnel with

the necessary information to ensure safety and compliance, thereby fostering a secure

research environment.

Key Safety and Physical Data
While specific quantitative toxicological data such as LD50 and LC50 values for DC-SX029 are

not publicly available, the following table summarizes its known hazards and physical

properties.
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Parameter Value Reference

Chemical Name DC-SX029

CAS Number 300713-88-6

Molecular Formula C14H17F3N2O6S

Molecular Weight 398.35 g/mol

GHS Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

Storage Temperature -20°C (as powder)

Personal Protective Equipment (PPE)
When handling DC-SX029, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.

Hand Protection Chemical-resistant gloves (e.g., Nitrile).

Body Protection Impervious laboratory coat or gown.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. For weighing or

procedures that may generate dust, a respirator

may be required.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling DC-SX029 is crucial for laboratory safety. The following

workflow outlines the key steps from receipt to disposal.
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Safe Handling Workflow for DC-SX029

Receiving and Storage

Handling and Use

Post-Experiment

Receive Package

Inspect for Damage

Visually check for leaks or breaches

Store at -20°C

If intact

Prepare Work Area in Fume Hood

Weigh Compound

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Work Surfaces

Dispose of Waste

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of DC-SX029.
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Experimental Protocols
Weighing and Solution Preparation:

Don all required Personal Protective Equipment.

Perform all manipulations within a certified chemical fume hood.

Carefully weigh the desired amount of DC-SX029 powder using an analytical balance.

To minimize dust, gently tap the container before opening.

Add the appropriate solvent (e.g., DMSO) to the powder in a suitable container and mix until

fully dissolved.

Disposal Plan
All waste materials contaminated with DC-SX029 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including empty vials, weighing paper, and

contaminated PPE, in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing DC-SX029 in a labeled, sealed, and chemical-

resistant container.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Spill Response Plan
In the event of a spill, immediate and appropriate action is critical to prevent exposure and

environmental contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b382137?utm_src=pdf-body
https://www.benchchem.com/product/b382137?utm_src=pdf-body
https://www.benchchem.com/product/b382137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b382137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Response for DC-SX029

Spill Occurs

Immediate Actions

Cleanup Procedure

Spill of DC-SX029 Powder

Alert Others in the Area

Evacuate Immediate Area if Necessary

Assess the Spill Size and Risk

Don Appropriate PPE

For small, manageable spills

Cover with Absorbent Material

Carefully Scoop into Waste Container

Clean Spill Area with Appropriate Solvent

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a DC-SX029 spill.
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Signaling Pathway of DC-SX029
DC-SX029 is an inhibitor of Sorting Nexin 10 (SNX10), which plays a role in inflammatory

signaling pathways. The diagram below illustrates the key interactions.
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Caption: Inhibition of the SNX10-PIKfyve pathway by DC-SX029.

To cite this document: BenchChem. [Personal protective equipment for handling DC-SX029].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b382137#personal-protective-equipment-for-handling-
dc-sx029]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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